Cas no 94602-04-7 (4-ethoxy-3-nitro-pyridine;hydrochloride)

4-ethoxy-3-nitro-pyridine;hydrochloride structure
94602-04-7 structure
Product Name:4-ethoxy-3-nitro-pyridine;hydrochloride
CAS No:94602-04-7
MF:C7H9ClN2O3
MW:204.61096072197
MDL:MFCD01075663
CID:61738
PubChem ID:12407497
Update Time:2024-10-25

4-ethoxy-3-nitro-pyridine;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 4-Ethoxy-3-nitropyridine hydrochloride
    • 3-Nitro-4-ethoxypyridine hydrochloride
    • Pyridine,4-ethoxy-3-nitro-, hydrochloride (7CI)
    • Pyridine, 4-ethoxy-3-nitro-,monohydrochloride (9CI)
    • Pyridine, 4-ethoxy-3-nitro-, hydrochloride (7CI)
    • Pyridine, 4-ethoxy-3-nitro-, monohydrochloride (9CI)
    • 4-ethoxy-3-nitro-pyridine;hydrochloride
    • DTXSID60496829
    • 3-nitro-4-ethoxy-pyridine hydrochloride
    • MFCD01075663
    • SCHEMBL2967978
    • AKOS015846996
    • 4-Ethoxy-3-nitropyridine--hydrogen chloride (1/1)
    • 4-Ethoxy-3-nitropyridine, HCl
    • AS-63845
    • 4-ETHOXY-3-NITRO PYRIDINE HCL
    • 94602-04-7
    • NSC155708
    • 4-ethoxy-3-nitropyridine hydrogen chloride
    • Pyridine, 4-ethoxy-3-nitro-, monohydrochloride
    • NSC-155708
    • G70635
    • 4-ethoxy-3-nitropyridine;hydrochloride
    • 4-ethoxy-3-nitropyridine hcl
    • SB21620
    • 4-Ethoxy-3-nitropyridinehydrochloride
    • HNMWMLXQJBWURC-UHFFFAOYSA-N
    • MDL: MFCD01075663
    • Inchi: 1S/C7H8N2O3.ClH/c1-2-12-7-3-4-8-5-6(7)9(10)11;/h3-5H,2H2,1H3;1H
    • InChI Key: HNMWMLXQJBWURC-UHFFFAOYSA-N
    • SMILES: Cl.[O-][N+](C1C(OCC)=CC=NC=1)=O
    • BRN: 3712456

Computed Properties

  • Exact Mass: 204.03000
  • Monoisotopic Mass: 204.03
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 157
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 67.9A^2

Experimental Properties

  • Color/Form: White or cream powder
  • Density: 1.245
  • Melting Point: 270-272°C
  • Boiling Point: 319.2 °C at 760 mmHg
  • Flash Point: 146.8 °C
  • Water Partition Coefficient: Soluble in water.
  • PSA: 67.94000
  • LogP: 2.71370
  • Sensitiveness: Hygroscopic
  • Solubility: dissolve in water

4-ethoxy-3-nitro-pyridine;hydrochloride Security Information

4-ethoxy-3-nitro-pyridine;hydrochloride Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-ethoxy-3-nitro-pyridine;hydrochloride Pricemore >>

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4-ethoxy-3-nitro-pyridine;hydrochloride Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Phosphorus pentachloride Solvents: 1,2-Dichloroethane
1.2 Reagents: Ethanol Solvents: Ethanol ,  1,2-Dichloroethane
Reference
New methods for preparing 2,3- and 3,4-diaminopyridines
Campbell, J. B.; Greene, J. M.; Lavagnino, E. R.; Gardner, D. N.; Pike, A. J.; et al, Journal of Heterocyclic Chemistry, 1986, 23(3), 669-72

Production Method 2

Reaction Conditions
1.1 Catalysts: Sodium ethoxide
Reference
Azaindole derivatives. LII. Synthesis of 2-substituted 6-azaindoles
Prokopov, A. A.; Yakhontov, L. N., Khimiya Geterotsiklicheskikh Soedinenii, 1977, (11), 1531-4

Production Method 3

Reaction Conditions
Reference
Anticonvulsant aminotriazolo[4,5-]pyridines
, United States, , ,

4-ethoxy-3-nitro-pyridine;hydrochloride Raw materials

4-ethoxy-3-nitro-pyridine;hydrochloride Preparation Products

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